Cas no 1368819-46-8 (4-(5-Methyl-1H-1,2,4-triazol-1-yl)benzoic acid)

• Product Name: 4-(5-Methyl-1H-1,2,4-triazol-1-yl)benzoic acid
• CAS No: 1368819-46-8
• MF: C₁₀H₉N₃O₂
• MW: 203.197361707687
• MDL: MFCD21997471
• CID: 1095104
• PubChem ID: 68289587
• Update Time: 2025-04-20

4-(5-Methyl-1H-1,2,4-triazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methyl-1H-1,2,4-triazol-1-yl)benzoic acid
• 4-(5-methyl-1,2,4-triazol-1-yl)benzoic acid
• ATRRAGXPNKDBRA-UHFFFAOYSA-N
• AK150243
• AX8287413
• 4-(5-methyl-[1,2,4]triazol-1-yl)-benzoic acid
• Benzoic acid, 4-(5-methyl-1H-1,2,4-triazol-1-yl)-
• DB-123025
• SCHEMBL12490105
• 1368819-46-8
• A926607
• CS-0152767
• C72480
• DS-9254
• AKOS022189733
• 4-(5-Methyl-1H-1,2,4-triazol-1-yl)benzoicacid

• MDL： MFCD21997471
• Inchi： 1S/C10H9N3O2/c1-7-11-6-12-13(7)9-4-2-8(3-5-9)10(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： ATRRAGXPNKDBRA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C(C)=NC=N1)=O

Computed Properties

• Exact Mass: 203.069476538g/mol
• Monoisotopic Mass: 203.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: 1.6

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 440.6°C at 760 mmHg
• Solubility: Very slightly soluble (0.45 g/l) (25 º C),

4-(5-Methyl-1H-1,2,4-triazol-1-yl)benzoic acid Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,Room Temperature